Cas no 107745-70-0 (Acetic Acid-13C2, D3)

• Product Name: Acetic Acid-13C2, D3
• CAS No: 107745-70-0
• MF: C₂H₄O₂
• MW: 65.0557556152344
• CID: 127673
• Update Time: 2023-11-22

Acetic Acid-13C2, D3 Chemical and Physical Properties

Names and Identifiers

• Acetic-13C2-d3 acid(9CI)
• Acetic-13C2-2-d3 acid-1H(d)
• Acetic Acid-13C2, D3
• ACETIC-13C2-2-D3 ACID, 97 ATOM 13C, 97 ATOM D
• D3]
• Acetic-13C2,d4
• acetic-13C2-2-D3 acid
• (1,2-13C2,2,2,2-2H3)Acetic acid
• ACETIC-13C2-2-D3 ACID, 97 ATOM % 13C, 97 ATOM % D
• 2,2,2-Trideuterioacetic acid

• Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1+1D3,2+1
• InChI Key： QTBSBXVTEAMEQO-SCDGQEOFSA-N
• SMILES： O[13C]([13C]([2H])([2H])[2H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 31
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.137 g/mL at 25 °C(lit.)
• Boiling Point: 118 °C(lit.)
• Flash Point: 104 °F
• Refractive Index: n20/D 1.3695(lit.)
• Vapor Pressure: 11.4 mm Hg ( 20 °C)

Acetic Acid-13C2, D3 Security Information

• Hazardous Material transportation number：UN 2789 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-35
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：